Cas no 17064-97-0 (Benzenamine, 4-nitro-N-[(3-nitrophenyl)methylene]-)

• Product name: Benzenamine, 4-nitro-N-[(3-nitrophenyl)methylene]-
• CAS No: 17064-97-0
• MF: C₁₃H₉N₃O₄
• MW: 271.228262662888
• CID: 1352861
• PubChem ID: 3671384

Benzenamine, 4-nitro-N-[(3-nitrophenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-nitro-N-[(3-nitrophenyl)methylene]-
• 1-(3-nitrophenyl)-N-(4-nitrophenyl)methanimine
• 17064-97-0
• AKOS027461608
• DTXSID20394872

• Inchi： InChI=1S/C13H9N3O4/c17-15(18)12-6-4-11(5-7-12)14-9-10-2-1-3-13(8-10)16(19)20/h1-9H
• InChI Key： LJNJGJDGCKTTEG-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)[N+](=O)[O-])C=NC2=CC=C(C=C2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 271.059
• Monoisotopic Mass: 271.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 104Ų